Cas no 103053-30-1 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
• CAS No: 103053-30-1
• Molecular Formula: C₁₃H₁₃N₃O₃
• Molecular Weight: 259.26062
• CID: 167448
• PubChem ID: 163719

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
• 5-carbamoyl-1-(3,4-dimethylphenyl)pyrazole-4-carboxylic acid
• 5-(Aminocarbonyl)-1-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• 5-carbamoyl-1-(3,4-dimethylphenyl)-1h-pyrazole-4-carboxylic acid
• AC1L4TH1
• AC1Q5UUS
• ACMC-20c8uk
• CTK0H7882
• SCHEMBL10340582
• DTXSID3073765
• YCYQTXBVPJFNLI-UHFFFAOYSA-N
• 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
• 4-Carboxy-1-(3,4-dimethylphenyl)-5-pyrazolecarboxamide
• 103053-30-1

• InChIKey： YCYQTXBVPJFNLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13N3O3/c1-7-3-4-9(5-8(7)2)16-11(12(14)17)10(6-15-16)13(18)19/h3-6H,1-2H3,(H2,14,17)(H,18,19)
• SMILES： NC(C1N(C2C=CC(C)=C(C)C=2)N=CC=1C(O)=O)=O

Computed Properties

• Exact Mass: 259.09579
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 259.096
• Heavy Atom Count: 19
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• LogP: 1.98650
• PSA: 98.21
• Refractive Index: 1.651
• Boiling Point: 518.6°Cat760mmHg
• Flash Point: 267.5°C
• Density: 1.38